Cas no 142808-59-1 (Piperidinium,1,1-dimethyl-4-oxo-3,5-bis(3-phenyl-2-propen-1-ylidene)-, iodide (1:1))

Piperidinium,1,1-dimethyl-4-oxo-3,5-bis(3-phenyl-2-propen-1-ylidene)-, iodide (1:1) structure
142808-59-1 structure
Product Name:Piperidinium,1,1-dimethyl-4-oxo-3,5-bis(3-phenyl-2-propen-1-ylidene)-, iodide (1:1)
CAS No:142808-59-1
MF:C25H26INO
MW:483.384519100189
CID:224659
PubChem ID:16206268
Update Time:2025-04-19

Piperidinium,1,1-dimethyl-4-oxo-3,5-bis(3-phenyl-2-propen-1-ylidene)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,1,1-dimethyl-4-oxo-3,5-bis(3-phenyl-2-propen-1-ylidene)-, iodide (1:1)
    • 1,1-Dimethyl-4-oxo-3,5-bis(3-phenyl-2-propenylidene)piperidinium iodide
    • 142808-59-1
    • 1,1-Dimethyl-4-oxo-3,5-bis(3-phenyl-2-propenylidene)piperidinium iodid e
    • (3Z,5E)-1,1-dimethyl-3,5-bis[(E)-3-phenylprop-2-enylidene]piperidin-1-ium-4-one;iodide
    • Inchi: 1S/C25H26NO.HI/c1-26(2)19-23(17-9-15-21-11-5-3-6-12-21)25(27)24(20-26)18-10-16-22-13-7-4-8-14-22;/h3-18H,19-20H2,1-2H3;1H/q+1;/p-1/b15-9+,16-10+,23-17-,24-18+;
    • InChI Key: NYHMWZQHLDWHCC-SRXHIBLESA-M
    • SMILES: [I-].O=C1/C(=C\C=C\C2C=CC=CC=2)/C[N+](C)(C)C/C/1=C\C=C\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 456.902
  • Monoisotopic Mass: 483.105907
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 571
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • PSA: 17.07
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